Cas no 96096-52-5 (N-Methyl-N-(1-methylethyl)-1H-indole-3-ethanamine)

• Product Name: N-Methyl-N-(1-methylethyl)-1H-indole-3-ethanamine
• CAS No: 96096-52-5
• MF: C₁₄H₂₀N₂
• MW: 216.322003364563
• CID: 800048
• PubChem ID: 29935323
• Update Time: 2025-04-19

N-Methyl-N-(1-methylethyl)-1H-indole-3-ethanamine Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-ethanamine,N-methyl-N-(1-methylethyl)-
• N-Methyl-N-(1-methylethyl)-1H-indole-3-ethanamine
• N-METHYL-N-ISOPROPYLTRYPTAMINE(MIPT)
• [2-(1H-Indol-3-yl)-ethyl]-isopropyl-methyl -amine
• N,N-Methylisopropyltryptamine
• [2-(1H-indol-3-yl)ethyl](methyl)(propan-2-yl)amine
• SCHEMBL20970876
• N-[2-(1H-Indol-3-yl)ethyl]-N-methylpropan-2-amine
• JO3SCR302A
• KTQJVAJLJZIKKD-UHFFFAOYSA-N
• UNII-JO3SCR302A
• NS00018000
• MiPT (fumarate)
• CHEMBL353728
• n-methyl-n-isopropyltryptamine
• DTXSID901024777
• MIPT
• 1H-Indole-3-ethanamine, N-methyl-N-(1-methylethyl)-
• N-(2-(1H-Indol-3-yl)ethyl)-N-methylpropan-2-amine
• 96096-52-5
• AKOS015967218
• Q3491377
• N-Methyl-N-Isopropyltryptamine fumarate
• MiPT (N-Methyl-N-Isopropyltryptamine)

• Inchi： 1S/C14H20N2/c1-11(2)16(3)9-8-12-10-15-14-7-5-4-6-13(12)14/h4-7,10-11,15H,8-9H2,1-3H3
• InChI Key： KTQJVAJLJZIKKD-UHFFFAOYSA-N
• SMILES： N(C)(C(C)C)CCC1=CNC2C=CC=CC1=2

Computed Properties

• Exact Mass: 216.163
• Monoisotopic Mass: 216.163
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 19A^2

Experimental Properties

• Density: 1.038
• Boiling Point: 353.7°Cat760mmHg
• Flash Point: 167.7°C
• Refractive Index: 1.589

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Tryptamines and derivatives